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Compound of Interest

Compound Name: Aldicarb sulfoxide

Cat. No.: B1666835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Aldicarb sulfoxide, a significant

metabolite of the carbamate insecticide Aldicarb. This document consolidates critical data on its

chemical properties, toxicological profile, metabolic pathways, and analytical methodologies,

tailored for a scientific audience.

Chemical and Physical Properties
Aldicarb sulfoxide is the primary oxidative metabolite of Aldicarb. Its chemical and physical

characteristics are crucial for understanding its environmental fate and biological interactions.
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Property Value Reference

CAS Number 1646-87-3 [1][2]

Molecular Formula C7H14N2O3S [1][3]

Molecular Weight 206.27 g/mol [3]

IUPAC Name

2-methyl-2-

(methylsulfinyl)propanal O-

[(methylamino)carbonyl]oxime

Synonyms Temik sulfoxide

Appearance
Colorless or white crystalline

solid

Odor Slightly sulfurous

Solubility Highly soluble in water

logP (Octanol-Water) -0.2

Toxicology and Pharmacology
Aldicarb sulfoxide is a potent neurotoxin, exhibiting greater or similar acute toxicity compared

to its parent compound, Aldicarb. Its primary mechanism of action is the inhibition of

acetylcholinesterase (AChE).

Acute Toxicity Data

Species Route LD50 Value Vehicle Reference

Rat Oral
0.49 - 1.13

mg/kg bw
-

Rat Oral 0.88 mg/kg -

Rat Intraperitoneal ~0.5 mg/kg bw Saline

Rat Intravenous ~0.4 mg/kg bw Water

Rabbit Dermal > 20 mg/kg bw -

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.lgcstandards.com/PL/en/Aldicarb-sulfoxide/p/DRE-C10080500
https://commonchemistry.cas.org/detail?cas_rn=1646-87-3&title=
https://www.lgcstandards.com/PL/en/Aldicarb-sulfoxide/p/DRE-C10080500
https://pubchem.ncbi.nlm.nih.gov/compound/1646-87-3
https://pubchem.ncbi.nlm.nih.gov/compound/1646-87-3
https://www.benchchem.com/product/b1666835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action

Like other carbamate pesticides, Aldicarb sulfoxide is a potent, reversible inhibitor of

acetylcholinesterase (AChE), the enzyme responsible for hydrolyzing the neurotransmitter

acetylcholine. Inhibition of AChE leads to an accumulation of acetylcholine at cholinergic

synapses, resulting in overstimulation of the nervous system and characteristic signs of

cholinergic poisoning. Aldicarb sulfoxide is a more potent inhibitor of acetylcholinesterase

than Aldicarb itself.

Signaling Pathway: Acetylcholinesterase Inhibition
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Cholinergic Synapse
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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